Mepivacaine hydrochloride

• CAS No.: 1722-62-9
• Product Name: Mepivacaine hydrochloride
• Molecular Formula: C15H22N2O.HCl
• Molecular Weight: 282.81 g/mol
• IUPAC Name: N-(2,6-dimethylphenyl)-1-methylpiperidine-2-carboxamide;hydrochloride
• Standard InChI: InChI=1S/C15H22N2O.ClH/c1-11-7-6-8-12(2)14(11)16-15(18)13-9-4-5-10-17(13)3;/h6-8,13H,4-5,9-10H2,1-3H3,(H,16,18);1H
• Standard InChIKey: RETIMRUQNCDCQB-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2CCCCN2C.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C2CCCCN2C.Cl
• Appearance: Powder
• Description: Mepivacaine Hydrochloride is the hydrochloride salt form of mepivacaine, an amide derivative with local anesthetic properties. At the injection site, mepivacaine hydrochloride acts by binding to specific membrane sodium ion channels in the neuronal cell membranes, thereby inhibiting sodium influx. This leads to a blockage of nerve impulse conduction and results in a loss of sensation.; Mepivacaine hydrochloride is the hydrochloride salt of mepivacaine. It is used as a local anaesthetic. It has a role as a local anaesthetic. It is a piperidinecarboxamide and a hydrochloride. It derives from a mepivacaine.; A local anesthetic that is chemically related to BUPIVACAINE but pharmacologically related to LIDOCAINE. It is indicated for infiltration, nerve block, and epidural anesthesia. Mepivacaine is effective topically only in large doses and therefore should not be used by this route. (From AMA Drug Evaluations, 1994, p168)
• Related CAS: 96-88-8 (Parent)
• Solubility: 42.4 [ug/mL]
• Synonyms: Carbocaïne; Carbocaine; Isocaine; Isogaine; Meaverin; Mecain; Mepihexal; Mepivacain Injektopas; Mepivacain-Injektopas; Mepivacaina Braun; Mepivacaine; Mepivacaine Hydrochloride; Mepivacaine Monohydrochloride; Mepivastesin; Polocaine; Scandicain; Scandicaine; Scandinibsa; Scandonest
• PubChem Compound: 66070
• Last Modified: Nov 11 2021